Cas no 26487-92-3 (2-Butanone,3-(triphenylphosphoranylidene)-)

• Product Name: 2-Butanone,3-(triphenylphosphoranylidene)-
• CAS No: 26487-92-3
• MF: C₂₂H₂₁OP
• MW: 332.375306844711
• CID: 286770
• PubChem ID: 301922
• Update Time: 2025-04-19

2-Butanone,3-(triphenylphosphoranylidene)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,3-(triphenylphosphoranylidene)-
• 3-(triphenyl-λ⁵-phosphanylidene)butan-2-one
• (1-acetylethylidene)triphenylphosphorane
• 3-(triphenyl-lambda5-phosphanylidene)butan-2-one
• 3-(triphenylphosphoranylidene)butan-2-one
• 3-triphenylphosphanylidene-butan-2-one
• AC1L6ZGI
• NSC180957
• 3-triphenylphosphoranylidenebutan-2-one
• SCHEMBL3995747
• JDYOMWDXAAPCEE-UHFFFAOYSA-N
• NSC-180957
• DTXSID90306886
• 26487-92-3
• 3-(Triphenyl-lambda~5~-phosphanylidene)butan-2-one

• Inchi： 1S/C22H21OP/c1-18(23)19(2)24(20-12-6-3-7-13-20,21-14-8-4-9-15-21)22-16-10-5-11-17-22/h3-17H,1-2H3
• InChI Key： JDYOMWDXAAPCEE-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)=C(C(C)=O)C

Computed Properties

• Exact Mass: 332.13313
• Monoisotopic Mass: 332.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 484.9°C at 760 mmHg
• Flash Point: 247°C
• Refractive Index: 1.601
• PSA: 17.07
• LogP: 3.76180